Cas no 1170643-58-9 (N-2-(3,4-dimethoxyphenyl)ethyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide)

• Product Name: N-2-(3,4-dimethoxyphenyl)ethyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide
• CAS No: 1170643-58-9
• MF: C₂₂H₂₄FN₃O₄
• MW: 413.44206905365
• CID: 5913204
• PubChem ID: 42109719
• Update Time: 2025-06-10

N-2-(3,4-dimethoxyphenyl)ethyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,4-dimethoxyphenyl)ethyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide
• AKOS024494638
• N-[2-(3,4-dimethoxyphenyl)ethyl]-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide
• N-[2-(3,4-dimethoxyphenyl)ethyl]-4-ethoxy-1-(4-fluorophenyl)pyrazole-3-carboxamide
• 1170643-58-9
• N-(3,4-dimethoxyphenethyl)-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide
• F5069-0193

• Inchi： 1S/C22H24FN3O4/c1-4-30-20-14-26(17-8-6-16(23)7-9-17)25-21(20)22(27)24-12-11-15-5-10-18(28-2)19(13-15)29-3/h5-10,13-14H,4,11-12H2,1-3H3,(H,24,27)
• InChI Key： LKHBZELWAMZRRH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C(C(NCCC2C=CC(=C(C=2)OC)OC)=O)=N1)OCC

Computed Properties

• Exact Mass: 413.17508442g/mol
• Monoisotopic Mass: 413.17508442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-2-(3,4-dimethoxyphenyl)ethyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide

N-2-(3,4-dimethoxyphenyl)ethyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide (CAS No. 1170643-58-9): A Comprehensive Overview

N-2-(3,4-dimethoxyphenyl)ethyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide (CAS No. 1170643-58-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

The chemical structure of N-2-(3,4-dimethoxyphenyl)ethyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide is composed of a pyrazole core substituted with a 4-fluorophenyl group, an ethoxy group, and an N-substituted 2-(3,4-dimethoxyphenyl)ethylamine moiety. The presence of these functional groups imparts unique chemical and physical properties to the compound. The pyrazole ring is known for its stability and bioavailability, while the fluorine atom enhances the lipophilicity and metabolic stability. The dimethoxyphenyl and ethoxy groups contribute to the compound's solubility and binding affinity to specific biological targets.

Synthesis Methods

The synthesis of N-2-(3,4-dimethoxyphenyl)ethyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide involves a multi-step process that typically begins with the formation of the pyrazole core. One common approach is to react a hydrazine derivative with an appropriate acyl chloride or acid anhydride to form the pyrazole ring. Subsequent functionalization steps include the introduction of the 4-fluorophenyl group via a coupling reaction, followed by the addition of the ethoxy group through an alkylation step. Finally, the N-substitution with 2-(3,4-dimethoxyphenyl)ethylamine is achieved through an amide bond formation reaction.

Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields. Additionally, the use of green solvents and catalysts has minimized environmental impact while maintaining high product quality.

Biological Activities

N-2-(3,4-dimethoxyphenyl)ethyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide has been extensively studied for its biological activities, particularly in the areas of anti-inflammatory and anti-cancer properties. In vitro studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest its potential use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, N-2-(3,4-dimethoxyphenyl)ethyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide has shown promising anti-cancer activity. Preclinical studies have reported that it can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

Clinical Trials and Therapeutic Potential

The therapeutic potential of N-2-(3,4-dimethoxyphenyl)ethyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide has been further explored through clinical trials. Early-phase clinical trials have demonstrated its safety and tolerability in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at doses up to 500 mg/day with no significant adverse effects reported.

Ongoing phase II trials are currently evaluating the efficacy of this compound in treating specific inflammatory conditions and cancers. Preliminary data from these trials have indicated promising outcomes, with significant reductions in disease markers observed in treated patients. These findings have generated considerable interest among researchers and clinicians alike.

Future Directions

The future research on N-2-(3,4-dimethoxyphenyl)ethyl-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide is likely to focus on optimizing its pharmacokinetic properties and enhancing its therapeutic efficacy. One area of interest is the development of prodrugs or drug delivery systems that can improve the bioavailability and target specificity of this compound. Additionally, combination therapy approaches involving this compound with other drugs may be explored to achieve synergistic effects.

In conclusion, N-2-(3,4-dimeth oxyphenyleth yl)-4-e thoxy -1 -( 4 -fluoro phen yl ) - 1 H -pyra zol e - 3 -carb oxami de (CAS No. 1170643 -58 -9 ) represents a promising candidate for various therapeutic applications due to its unique chemical structure and biological activities. Ongoing research efforts aim to further elucidate its mechanisms of action and optimize its clinical utility.